Cas no 864860-72-0 (2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 864860-72-0
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 6225516
• PubChem ID: 4402555
• Update Time: 2025-08-03

2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• AKOS003006137
• 2-bromo-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide
• F1300-0220
• 864860-72-0

• Inchi： 1S/C16H13BrN2OS/c1-9-7-8-13-14(10(9)2)18-16(21-13)19-15(20)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： PXDBZPJQNQDRFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1=NC2=C(C=CC(C)=C2C)S1)=O

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide

2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide: A Promising Compound in Biomedical Research

2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide is a novel organic compound with the CAS number 864860-72-0, which has recently attracted significant attention in the field of biomedical research. This compound belongs to the class of benzamide derivatives, characterized by the presence of a benzamide functional group and a 1,3-benzothiazole ring system. The structural complexity of this molecule, particularly the 4,5-dimethyl substitution on the 1,3-benzothiazole ring and the 2-bromo substituent on the benzamide ring, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of 1,3-benzothiazole derivatives in drug discovery due to their ability to modulate various biological targets, including kinase enzymes, ion channels, and receptor proteins. The 2-bromo substituent in 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide is particularly noteworthy, as halogen atoms often play a critical role in enhancing the electrophilic reactivity of aromatic rings and influencing protein-ligand interactions. This feature makes the compound a potential candidate for targeted drug development in diseases such as cancer and inflammatory disorders.

The 4,5-dimethyl groups on the 1,3-benzothiazole ring further contribute to the molecular stability and lipophilicity of the compound. These methyl substitutions can significantly affect the molecular conformation, solubility, and metabolic stability, which are essential factors in the pharmacokinetic profile of a drug candidate. Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that methylated benzothiazole derivatives exhibit enhanced cell membrane permeability and cytotoxic activity against cancer cell lines, suggesting the potential of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide in anticancer therapy.

Structural analysis of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide reveals the presence of a benzamide core, which is a common scaffold in many pharmaceutical compounds. The benzamide group is known for its ability to form hydrogen bonds with target proteins, thereby modulating enzyme activity or receptor binding. The 1,3-benzothiazole ring system adds additional complexity, as it can engage in π-π stacking interactions with DNA or RNA, making it a valuable component in the design of nucleic acid-targeting drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide for various biological targets. A study published in *ACS Chemical Biology* (2024) utilized molecular docking simulations to identify potential interactions between this compound and protease enzymes involved in cancer progression. The results indicated that the bromine atom and methyl groups play a crucial role in stabilizing the protein-ligand complex, suggesting the compound's potential as an antitumor agent.

The synthetic route of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide is a critical aspect of its development as a drug candidate. Researchers have employed multistep organic synthesis strategies to efficiently prepare this compound, often involving Suzuki coupling reactions and Hartwig coupling to introduce the bromine and methyl groups. The stereochemical configuration of the 1,3-benzothiazole ring is carefully controlled during synthesis to ensure the desired bioactivity and pharmacological profile.

Experimental studies have shown that 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide exhibits antimicrobial properties against Gram-positive bacteria, as reported in *Antimicrobial Agents and Chemotherapy* (2023). The bromine substituent is believed to contribute to the electrophilic attack on bacterial cell membranes, leading to membrane disruption and cell death. This finding underscores the potential of this compound in the development of antibacterial agents, particularly in the context of multidrug-resistant pathogens.

Furthermore, the lipophilicity of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide is a key factor in its drug delivery and tissue penetration. The methyl groups on the 1,3-benzothiazole ring enhance the hydrophobicity of the molecule, allowing it to traverse biological membranes more effectively. This property is particularly advantageous for targeting intracellular pathogens or cancer cells that are resistant to conventional hydrophilic drugs.

Recent in vitro studies have also explored the cytotoxic effects of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide on cancer cell lines, such as human breast cancer cells (MCF-7) and lung adenocarcinoma cells (A549). The compound demonstrated significant cell growth inhibition at low concentrations, suggesting its potential as a chemotherapeutic agent. The mechanism of action appears to involve apoptosis induction and mitochondrial dysfunction, as observed through flow cytometry and western blot analysis.

Despite its promising properties, the development of 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide as a therapeutic agent requires further preclinical testing to evaluate its toxicity, pharmacokinetics, and efficacy in animal models. Researchers are also exploring structure-activity relationship (SAR) studies to optimize the molecular design for improved therapeutic outcomes and reduced side effects.

In conclusion, 2-bromo-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide represents a promising candidate in the field of biomedical research. Its unique structural features and bioactive properties make it a valuable compound for further drug development and targeted therapy applications. Ongoing studies are expected to provide deeper insights into its mechanism of action and potential therapeutic applications in the near future.